Cas no 1366335-71-8 ((3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366335-71-8
• MF: C₂₅H₂₂BrNO₄
• MW: 480.350486278534
• CID: 5843293
• PubChem ID: 103840623
• Update Time: 2025-05-21

(3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(3-bromo-4-methylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1162957
• 1366335-71-8

• Inchi： 1S/C25H22BrNO4/c1-15-10-11-16(12-22(15)26)23(13-24(28)29)27-25(30)31-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21,23H,13-14H2,1H3,(H,27,30)(H,28,29)/t23-/m0/s1
• InChI Key： YFWZHJLUSVTION-QHCPKHFHSA-N
• SMILES： BrC1=C(C)C=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.07322g/mol
• Monoisotopic Mass: 479.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on (3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366335-71-8)

In recent years, the compound (3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366335-71-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a bromo-methylphenyl moiety makes it a versatile intermediate in peptide synthesis and targeted therapeutic design.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in pharmaceutical applications. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of (3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted reactions, achieving a 15% increase in overall yield compared to traditional methods. This advancement is critical for scaling up production in industrial settings.

Another key area of research involves the compound's role as a building block for protease inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of (3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro). The bromo-methylphenyl group was found to enhance binding affinity to the protease's active site, suggesting potential applications in antiviral drug development.

Furthermore, the compound's stability and reactivity under physiological conditions have been investigated. A recent preprint on ChemRxiv (2024) highlighted its compatibility with click chemistry approaches, enabling the development of targeted drug conjugates. The Fmoc group was shown to be selectively removable under mild conditions, allowing for further functionalization without compromising the integrity of the bromo-methylphenyl moiety.

In conclusion, (3S)-3-(3-bromo-4-methylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 1366335-71-8) represents a promising scaffold for medicinal chemistry applications. Ongoing research continues to uncover its potential in drug design, particularly in the development of protease inhibitors and targeted therapeutics. Future studies may explore its utility in other therapeutic areas, such as oncology and neurodegenerative diseases.